molecular formula C52H46O19 B3100038 4,4'-[[2-[[3-(4-Carboxyphenoxy)-2,2-bis[(4-carboxyphenoxy)methyl]propoxy]methyl]-2-[(4-carboxyphenoxy)methyl]-1,3-propanediyl]bis(oxy)]bis[benzoic acid] CAS No. 1359740-26-3

4,4'-[[2-[[3-(4-Carboxyphenoxy)-2,2-bis[(4-carboxyphenoxy)methyl]propoxy]methyl]-2-[(4-carboxyphenoxy)methyl]-1,3-propanediyl]bis(oxy)]bis[benzoic acid]

Cat. No. B3100038
CAS RN: 1359740-26-3
M. Wt: 974.9 g/mol
InChI Key: WGELLMPRCOEWEP-UHFFFAOYSA-N
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Description

4,4'-[[2-[[3-(4-Carboxyphenoxy)-2,2-bis[(4-carboxyphenoxy)methyl]propoxy]methyl]-2-[(4-carboxyphenoxy)methyl]-1,3-propanediyl]bis(oxy)]bis[benzoic acid] is a useful research compound. Its molecular formula is C52H46O19 and its molecular weight is 974.9 g/mol. The purity is usually 95%.
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Scientific Research Applications

Coordination Polymers Synthesis

Research has shown that compounds structurally similar to the one you mentioned are used in synthesizing coordination polymers. These polymers exhibit intriguing properties such as luminescent and magnetic characteristics. For example, the creation of two coordination polymers with luminescent and magnetic properties was explored using a compound related to the one in your query (Yuanchun He et al., 2020).

Supramolecular Liquid-Crystalline Networks

Similar compounds have been used to develop supramolecular liquid-crystalline networks. These networks are formed through the self-assembly of multifunctional H-bond donor and acceptor molecules, resulting in unique liquid-crystalline network structures (H. Kihara et al., 1996).

Synthesis of Thermoset Oligoimides

In another study, related compounds were involved in synthesizing thermoplastic oligoimides. These oligoimides, with specific substituents, showed good solubility and thermal properties, indicating potential in various high-performance applications (T. I. Kolesnikov et al., 2019).

Development of Aromatic Polyesters

Compounds with similar structures have been utilized in the synthesis and characterization of novel soluble aromatic polyesters. These polyesters exhibit good solubility and thermal stability, which could be significant in material science applications (Yikai Yu et al., 2009).

Production of Aromatic Polyamides

A study focused on synthesizing aromatic polyamides using similar diacids. These polyamides demonstrated high thermal stability and good solubility in polar solvents, suggesting potential uses in advanced material applications (J. Zhao et al., 2012).

properties

IUPAC Name

4-[3-(4-carboxyphenoxy)-2-[[3-(4-carboxyphenoxy)-2,2-bis[(4-carboxyphenoxy)methyl]propoxy]methyl]-2-[(4-carboxyphenoxy)methyl]propoxy]benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C52H46O19/c53-45(54)33-1-13-39(14-2-33)66-27-51(28-67-40-15-3-34(4-16-40)46(55)56,29-68-41-17-5-35(6-18-41)47(57)58)25-65-26-52(30-69-42-19-7-36(8-20-42)48(59)60,31-70-43-21-9-37(10-22-43)49(61)62)32-71-44-23-11-38(12-24-44)50(63)64/h1-24H,25-32H2,(H,53,54)(H,55,56)(H,57,58)(H,59,60)(H,61,62)(H,63,64)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WGELLMPRCOEWEP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C(=O)O)OCC(COCC(COC2=CC=C(C=C2)C(=O)O)(COC3=CC=C(C=C3)C(=O)O)COC4=CC=C(C=C4)C(=O)O)(COC5=CC=C(C=C5)C(=O)O)COC6=CC=C(C=C6)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C52H46O19
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

974.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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